Cas no 2680761-91-3 (Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate)

• Product Name: Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate
• CAS No: 2680761-91-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5650474
• PubChem ID: 165911537
• Update Time: 2025-06-12

Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate
• EN300-28272807
• 2680761-91-3
• Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate

• Inchi： 1S/C11H15NO3/c1-4-7-15-10(13)12-6-8-14-9-11(12,3)5-2/h2,4H,1,6-9H2,3H3
• InChI Key： AHRKNMPRWFIMKW-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC=C)C(C#C)(C)C1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.8Ų

Additional information on Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate

Comprehensive Overview of Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate (CAS No. 2680761-91-3)

Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate (CAS No. 2680761-91-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique morpholine core and ethynyl functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features, including the prop-2-en-1-yl ester and methylmorpholine moieties, make it a valuable building block for researchers exploring novel drug candidates and advanced polymeric materials.

The growing interest in Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate is driven by its potential applications in click chemistry and bioorthogonal reactions. These reactions are pivotal in modern drug discovery, particularly in the development of targeted therapies and bioconjugation techniques. With the rise of personalized medicine and biocompatible materials, this compound's ability to facilitate efficient and selective chemical transformations positions it as a critical tool for scientists.

From a synthetic perspective, the morpholine-4-carboxylate framework in CAS No. 2680761-91-3 offers remarkable stability and reactivity, making it suitable for modular synthesis. Researchers frequently inquire about its solubility, storage conditions, and handling protocols, reflecting its practical importance in laboratory settings. Additionally, its compatibility with green chemistry principles aligns with the global push toward sustainable research practices.

In the context of material science, Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate is explored for its role in designing smart polymers and functional coatings. Its ethynyl group enables facile incorporation into polymer backbones, enhancing material properties such as thermal stability and mechanical strength. These attributes are highly sought after in industries ranging from electronics to biomedical engineering.

As the scientific community continues to investigate CAS No. 2680761-91-3, its relevance in high-throughput screening and combinatorial chemistry becomes increasingly evident. The compound's adaptability to diverse reaction conditions and its potential for structure-activity relationship (SAR) studies underscore its utility in accelerating drug development pipelines. Furthermore, its compatibility with automated synthesis platforms makes it a favorite among researchers working on AI-driven molecular design.

In summary, Prop-2-en-1-yl 3-ethynyl-3-methylmorpholine-4-carboxylate (CAS No. 2680761-91-3) represents a cutting-edge chemical entity with broad applicability across multiple disciplines. Its integration into innovative research and industrial processes highlights its significance in advancing both scientific knowledge and technological progress. As demand for specialty chemicals grows, this compound is poised to remain a focal point in the evolving landscape of chemical innovation.